Cas no 1251610-75-9 (4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine)
4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
- F3406-9807
- [4-(4-methoxyphenyl)piperazino][1-(6-piperidino-4-pyrimidinyl)-1H-imidazol-4-yl]methanone
- 4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
- [4-(4-methoxyphenyl)piperazin-1-yl]-[1-(6-piperidin-1-ylpyrimidin-4-yl)imidazol-4-yl]methanone
- 1251610-75-9
- AKOS021853009
- (4-(4-methoxyphenyl)piperazin-1-yl)(1-(6-(piperidin-1-yl)pyrimidin-4-yl)-1H-imidazol-4-yl)methanone
-
- Inchi: 1S/C24H29N7O2/c1-33-20-7-5-19(6-8-20)28-11-13-30(14-12-28)24(32)21-16-31(18-27-21)23-15-22(25-17-26-23)29-9-3-2-4-10-29/h5-8,15-18H,2-4,9-14H2,1H3
- InChI Key: NQXDIWVAEFTRNR-UHFFFAOYSA-N
- SMILES: O=C(C1=CN(C=N1)C1=CC(=NC=N1)N1CCCCC1)N1CCN(C2C=CC(=CC=2)OC)CC1
Computed Properties
- Exact Mass: 447.238
- Monoisotopic Mass: 447.238
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.6A^2
- XLogP3: 2.9
4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-9807-2μmol |
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine |
1251610-75-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9807-5μmol |
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine |
1251610-75-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9807-10μmol |
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine |
1251610-75-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9807-20μmol |
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine |
1251610-75-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9807-1mg |
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine |
1251610-75-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9807-2mg |
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine |
1251610-75-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9807-3mg |
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine |
1251610-75-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9807-4mg |
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine |
1251610-75-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9807-5mg |
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine |
1251610-75-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9807-10mg |
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine |
1251610-75-9 | 10mg |
$79.0 | 2023-09-10 |
4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine: A Comprehensive Overview
4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine (CAS No. 1251610-75-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a derivative of pyrimidine and piperazine, two key scaffolds in the design of bioactive molecules. The presence of these functional groups, along with the imidazol and methoxyphenyl moieties, imparts unique pharmacological properties that make it a promising candidate for various therapeutic applications.
The structure of 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine is characterized by a central pyrimidine ring, which is a common motif in many biologically active compounds. The piperazine ring, attached to the pyrimidine through a carbonyl group, enhances the compound's solubility and bioavailability. The imidazol ring, another key functional group, is known for its ability to interact with various biological targets, including enzymes and receptors. The methoxyphenyl substituent further modulates the compound's pharmacological profile by influencing its lipophilicity and receptor binding affinity.
Recent studies have highlighted the potential of 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine in treating various diseases. One notable area of research is its activity as a potent inhibitor of specific kinases, which are enzymes involved in cell signaling pathways. Kinase inhibitors have shown promise in cancer therapy by blocking the uncontrolled cell growth that characterizes many types of cancer. In vitro studies have demonstrated that this compound effectively inhibits the activity of certain kinases, leading to reduced proliferation and increased apoptosis in cancer cells.
In addition to its anti-cancer properties, 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can modulate the activity of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may be a valuable therapeutic option for managing inflammatory conditions.
The pharmacokinetic properties of 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine have also been extensively studied. Its high solubility and favorable absorption characteristics make it suitable for oral administration. Additionally, the compound exhibits good metabolic stability and low toxicity, which are crucial factors for drug development. These properties contribute to its potential as a safe and effective therapeutic agent.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-y l)pyrimidine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. Further studies are needed to fully assess its therapeutic potential and optimize dosing regimens.
In conclusion, 4-{4-[{[({[({[({[({[({[({[({[({[({[({[({[({[({[({[({[({[({[({[( 4-methoxyphenyl)}] piperazine)}] - 1 - carbonyl)}] - 1 H - imidazol)}] - 1 - yl)}] } pyrimidine (CAS No. 1251610-75-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for improving patient outcomes in multiple disease states.
1251610-75-9 (4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)